Cas no 2101196-12-5 (4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide)

4-Amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide is a fluorinated pyrazole derivative with potential applications in medicinal chemistry and drug development. Its structure features a 2-fluoroethyl substituent, which may enhance metabolic stability and bioavailability, while the dimethylaminoethyl carboxamide moiety contributes to solubility and binding affinity. The compound’s pyrazole core offers versatility for further functionalization, making it a valuable intermediate in the synthesis of targeted therapeutics. Its balanced lipophilicity and polar functionality suggest suitability for CNS-targeted or kinase inhibitor research. The presence of fluorine may also improve membrane permeability and pharmacokinetic properties. This compound is of interest for exploratory studies in oncology or neurological disorders.
4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide structure
2101196-12-5 structure
Product Name:4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide
CAS No:2101196-12-5
MF:C10H18FN5O
MW:243.281224727631
CID:5154420
Update Time:2025-06-08

4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide
    • 1H-Pyrazole-3-carboxamide, 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-
    • Inchi: 1S/C10H18FN5O/c1-15(2)6-4-13-10(17)9-8(12)7-16(14-9)5-3-11/h7H,3-6,12H2,1-2H3,(H,13,17)
    • InChI Key: MUAJOQCDTMALIH-UHFFFAOYSA-N
    • SMILES: N1(CCF)C=C(N)C(C(NCCN(C)C)=O)=N1

4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB554657-100 mg
4-Amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide; .
2101196-12-5
100MG
€281.90 2022-03-01
abcr
AB554657-250 mg
4-Amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide; .
2101196-12-5
250MG
€381.10 2022-03-01
abcr
AB554657-500 mg
4-Amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide; .
2101196-12-5
500MG
€528.40 2022-03-01
abcr
AB554657-1 g
4-Amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide; .
2101196-12-5
1g
€676.70 2022-03-01

Additional information on 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide (CAS No. 2101196-12-5)

The compound 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide, identified by its CAS number 2101196-12-5, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This pyrazole-3-carboxamide derivative features a unique structural framework, combining a fluoroethyl group with a dimethylaminoethyl side chain, which enhances its reactivity and binding affinity in biological systems. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting specific enzyme pathways and receptor interactions.

In recent years, the scientific community has focused on fluorinated compounds like 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide due to their enhanced metabolic stability and bioavailability. Fluorine incorporation often improves a molecule's pharmacokinetic properties, making it a hot topic in medicinal chemistry. This compound’s pyrazole core is particularly noteworthy, as pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Such properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

The synthesis of CAS 2101196-12-5 involves multi-step organic reactions, including the introduction of the fluoroethyl moiety and the dimethylaminoethyl group. These modifications are critical for optimizing the compound’s interaction with biological targets. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the growing demand for high-purity research chemicals, this compound is often supplied to laboratories specializing in drug development and biochemical assays.

From an industrial perspective, 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide is part of a broader class of heterocyclic compounds that are pivotal in pharmaceutical innovation. Its potential applications extend to central nervous system (CNS) drug research, where modulating neurotransmitter activity is a key focus. Additionally, its carboxamide functionality makes it a candidate for protease inhibition studies, a field gaining traction due to its relevance in treating viral infections and chronic diseases.

Environmental and safety considerations are also paramount when handling CAS 2101196-12-5. While not classified as hazardous, standard laboratory protocols for chemical handling and waste disposal must be followed. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) to ensure safe usage. This aligns with the broader industry shift toward sustainable chemistry and green synthesis methods.

In summary, 4-amino-N-[2-(dimethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-3-carboxamide (CAS 2101196-12-5) represents a promising avenue for pharmaceutical research and drug design. Its unique structural features and potential biological activities make it a compound of interest in the evolving landscape of biomedical science. As the demand for novel therapeutic agents grows, this compound is poised to play a significant role in advancing precision medicine and targeted drug delivery systems.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.